Cas no 63155-25-9 (2-Pyrimidineacetonitrile, 4-chloro-6-methyl-)

• Product Name: 2-Pyrimidineacetonitrile, 4-chloro-6-methyl-
• CAS No: 63155-25-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4083014
• PubChem ID: 12367116
• Update Time: 2025-04-22

2-Pyrimidineacetonitrile, 4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetonitrile, 4-chloro-6-methyl-
• 2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
• 63155-25-9
• SCHEMBL11920281
• EN300-6781239

• Inchi： 1S/C7H6ClN3/c1-5-4-6(8)11-7(10-5)2-3-9/h4H,2H2,1H3
• InChI Key： AFRGNRCEQXLCGU-UHFFFAOYSA-N
• SMILES： C1(CC#N)=NC(C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 167.0250249Da
• Monoisotopic Mass: 167.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų